Cas no 65122-53-4 (1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI))

1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI) structure
65122-53-4 structure
Product Name:1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI)
CAS No:65122-53-4
MF:C8H5N3O
MW:159.144800901413
CID:501379
PubChem ID:45121139
Update Time:2025-04-19

1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI)
    • 3H-pyrrolo[3,4-f][2,1,3]benzoxadiazole
    • DTXSID50669141
    • 65122-53-4
    • 1H-[1,2,5]Oxadiazolo[3,4-f]isoindole
    • Inchi: 1S/C8H5N3O/c1-5-3-9-4-6(5)2-8-7(1)10-12-11-8/h1-4,10H
    • InChI Key: FDYAIJBGZDKFKV-UHFFFAOYSA-N
    • SMILES: O1N=C2C=C3C=NC=C3C=C2N1

Computed Properties

  • Exact Mass: 159.04335
  • Monoisotopic Mass: 159.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 45.98
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